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Compound of Interest

Compound Name: Octyl Acetate

Cat. No.: B031320 Get Quote

Essential Safety and Handling Guide for Octyl
Acetate
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the proper use of octyl acetate in a laboratory setting, including comprehensive

personal protective equipment (PPE) recommendations, operational plans, and disposal

procedures.

Quantitative Safety Data
The following table summarizes key quantitative safety data for octyl acetate, facilitating a

quick risk assessment.
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Property Value

Flash Point 86 °C (186.8 °F)[1][2]

Autoignition Temperature 268 °C (514.4 °F)[1][2]

Lower Flammable Limit 0.76%[1][2]

Upper Flammable Limit 8.14%[1][2]

Vapor Density 5.9 - 5.93 (Air = 1.0)[1][2][3]

Vapor Pressure 0.135 mmHg[1] - 0.4 mmHg @ 20 °C[2]

Personal Protective Equipment (PPE)
When handling octyl acetate, the use of appropriate personal protective equipment is

mandatory to prevent exposure.

Eye and Face Protection: Chemical safety goggles or a face shield should be worn to protect

against potential splashes.[4]

Hand Protection: Nitrile or neoprene gloves are recommended to provide a barrier against

skin contact.[4] It is advised to change gloves frequently, and immediately if they become

contaminated.[4]

Body Protection: A laboratory coat or a chemical-resistant apron is necessary to prevent

contamination of personal clothing.[4]

Respiratory Protection: Under normal, well-ventilated conditions, respiratory protection is

generally not required.[4] However, if aerosols are likely to be generated, a NIOSH-approved

respirator with an organic vapor cartridge is recommended.[4]

Operational Plan: From Handling to Disposal
A systematic approach to the handling and disposal of octyl acetate is crucial for maintaining a

safe laboratory environment.

Handling and Storage
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Ventilation: Always handle octyl acetate in a well-ventilated area, such as a chemical fume

hood, to minimize the inhalation of vapors.[4]

Ignition Sources: Keep the substance away from open flames, sparks, and other sources of

ignition.[4][5]

Storage: Store in a cool, well-ventilated place in a tightly closed container.[2][6]

Disposal Plan
Regulations: Review and comply with all federal, state, and local regulations for chemical

waste disposal.[1][7]

Waste Collection: Collect waste octyl acetate and any contaminated materials in a suitable,

labeled, and sealed container.[1]

Disposal Method: This combustible material may be burned in a chemical incinerator

equipped with an afterburner and scrubber.[3] Alternatively, offer surplus and non-recyclable

solutions to a licensed disposal company.[3] Do not discharge into drains, water courses, or

onto the ground.[5]

Emergency Procedures
First Aid Measures

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1] If breathing is difficult, give oxygen.[2] If not breathing, give artificial respiration.

[2] Seek medical attention if you feel unwell.[1]

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do so.[1] Continue rinsing for at least 15 minutes.[2] If eye irritation

persists, get medical advice/attention.[2]

Skin Contact: Wash with plenty of water and soap.[1][3] Remove all contaminated clothing

and shoes.[2]

Ingestion: Rinse mouth with water.[1][3] Do NOT induce vomiting.[3] Call a POISON

CENTER or physician if you feel unwell.[1]
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Fire Fighting
Suitable Extinguishing Media: Use a tri-class dry chemical fire extinguisher, water spray,

alcohol-resistant foam, or carbon dioxide.[1][3] Water mist may be used to cool closed

containers.[2]

Specific Hazards: The material is combustible and may explode when heated.[2] Vapors are

heavier than air and may spread along floors. During a fire, it may emit irritant fumes and

carbon oxides.[3][7]

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[2]

[3][7]

Accidental Release and Spill Management Workflow
The following diagram outlines the procedural steps for managing an accidental spill of octyl
acetate.
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Caption: Workflow for managing an octyl acetate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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